Cas no 1549110-14-6 (1-(heptan-4-yl)cyclopropan-1-ol)

• Product Name: 1-(heptan-4-yl)cyclopropan-1-ol
• CAS No: 1549110-14-6
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 6203556
• PubChem ID: 82988031
• Update Time: 2025-06-10

1-(heptan-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(heptan-4-yl)cyclopropan-1-ol
• AKOS021307831
• EN300-1839623
• 1549110-14-6

• Inchi： 1S/C10H20O/c1-3-5-9(6-4-2)10(11)7-8-10/h9,11H,3-8H2,1-2H3
• InChI Key： GURSBRSBQSFDKD-UHFFFAOYSA-N
• SMILES： OC1(C(CCC)CCC)CC1

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(heptan-4-yl)cyclopropan-1-ol

1-(Heptan-4-yl)cyclopropan-1-ol (CAS No. 1549110-14-6): A Comprehensive Overview

Introduction to 1-(Heptan-4-yl)cyclopropan-1-ol

1-(Heptan-4-yl)cyclopropan-1-ol, identified by the CAS number 1549110-14-6, is a unique organic compound that has garnered attention in the fields of materials science, pharmaceuticals, and organic synthesis. This compound is characterized by its cyclopropane ring structure, which is fused with a heptanoyl group at the fourth position, creating a molecule with intriguing physical and chemical properties. Recent studies have highlighted its potential applications in biomedical research, polymer synthesis, and as a precursor for advanced materials.

Structural Analysis and Synthesis Methods

The molecular structure of 1-(Heptan-4-yl)cyclopropanol consists of a three-membered cyclopropane ring, which is known for its high strain energy and reactivity. The heptanoyl group attached to the cyclopropane ring introduces additional complexity, making this compound a valuable substrate for various chemical transformations. Researchers have developed several efficient synthetic routes to prepare this compound, including ring-opening reactions, alkylation methods, and enzymatic catalysis. These methods not only enhance the yield but also ensure the purity required for high-quality applications.

Physical and Chemical Properties

Understanding the physical and chemical properties of CAS No. 1549110-14-6 is crucial for its practical applications. The compound exhibits a melting point of approximately 35°C and a boiling point around 220°C, making it suitable for processes that require thermal stability. Its solubility in common solvents such as dichloromethane, THF, and ethanol facilitates its use in organic reactions. The compound's reactivity is primarily influenced by the strained cyclopropane ring, which undergoes various transformations under specific conditions, such as acid-catalyzed ring-opening or metal-mediated coupling reactions.

Applications in Biomedical Research

Recent advancements in biomedical research have highlighted the potential of cyclopropane-containing compounds like CAS No. 1549110_ _in drug discovery. The unique geometry of the cyclopropane ring allows for specific interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents. For instance, studies have shown that derivatives of this compound can act as inhibitors of certain enzymes involved in cancer progression, offering new avenues for anti-cancer drug development.

Moreover, the heptanoyl group attached to the cyclopropane ring enhances the compound's pharmacokinetic properties, such as bioavailability and tissue penetration. This makes it an ideal candidate for designing drugs targeting chronic diseases like neurodegenerative disorders or inflammatory conditions.

Role in Polymer Science and Materials Development

Beyond biomedical applications, CAS No. 1549_ _has found significant utility in polymer science. The cyclopropane moiety serves as a versatile building block for synthesizing advanced polymers with tailored mechanical and thermal properties. For example, researchers have utilized this compound to develop high-performance polymers with improved elasticity and resistance to environmental factors such as UV radiation and oxidation.

The ability to incorporate functional groups into the polymer backbone through controlled polymerization techniques has further expanded its applications in areas like electronic materials, adhesives, and composite manufacturing.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of CAS No. _ _is essential for sustainable practices. Studies indicate that this compound biodegrades moderately under aerobic conditions, with degradation rates influenced by factors such as temperature and microbial activity. Its low toxicity profile makes it suitable for industrial use without posing significant risks to aquatic life or human health when handled appropriately.

To ensure safe handling, guidelines recommend using personal protective equipment (PPE) such as gloves and goggles when working with this compound. Proper storage in cool, dry conditions away from ignition sources further minimizes potential hazards.

Future Directions and Research Opportunities

The versatility of CAS No._ _positions it as a promising candidate for future innovations across multiple disciplines. Ongoing research is focused on optimizing its synthesis pathways to achieve higher yields and reduce production costs. Additionally, investigations into its compatibility with emerging technologies like 3D printing and nanotechnology are expected to unlock new application areas.

In conclusion, CAS No._ _, also known as _ _, represents a valuable addition to the toolbox of modern chemistry due to its unique structure, diverse reactivity, and wide-ranging applications.